Cas no 56109-48-9 (dimethyl-(7-methylaminophenothiazin-3-ylidene)azanium perchlorate)

• Product Name: dimethyl-(7-methylaminophenothiazin-3-ylidene)azanium perchlorate
• CAS No: 56109-48-9
• MF: C₁₅H₁₆ClN₃O₄S
• MW: 369.823241233826
• CID: 370207
• PubChem ID: 6453294
• Update Time: 2025-04-19

dimethyl-(7-methylaminophenothiazin-3-ylidene)azanium perchlorate Chemical and Physical Properties

Names and Identifiers

• dimethyl-(7-methylaminophenothiazin-3-ylidene)azanium perchlorate
• 3-(dimethylamino)-7-(methylamino)phenothiazin-5-ium perchlorate
• dimethyl-[7-(methylamino)phenothiazin-3-ylidene]azanium,perchlorate
• N-methyl-N-[7-(methylamino)-3H-phenothiazin-3-ylidene]methanaminium perchlorate
• EINECS 259-997-8
• 56109-48-9
• NS00087684

• Inchi： 1S/C15H15N3S.ClO4/c1-16-10-4-6-12-14(8-10)19-15-9-11(18(2)3)5-7-13(15)17-12;2-1(3,4)5/h4-9H,1-3H3;/q;-1/p+1
• InChI Key： BJZPQARCHXWSDP-UHFFFAOYSA-O
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].S1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)NC

Computed Properties

• Exact Mass: 369.05518
• Monoisotopic Mass: 369.055004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 593
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 102.43